1-(2,5-difluorophenyl)-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(2,5-difluorophenyl)-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C16H15F2N5O2S/c17-13-1-2-14(18)12(9-13)11-26(24,25)21-6-8-23-7-3-15(22-23)16-10-19-4-5-20-16/h1-5,7,9-10,21H,6,8,11H2
• InChI Key: KNKJPAXTPVFFSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CS(=O)(=O)NCCN2C=CC(=N2)C3=NC=CN=C3)F
• Molecular Formula: C16H15F2N5O2S
• Molecular Weight: 379.4 g/mol
• CAS No.: 2034549-33-0

Description

1-(2,5-difluorophenyl)-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H15F2N5O2S and its molecular weight is 379.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Deuterated Compound Synthesis

• Research involves the synthesis of deuterated compounds, such as PF-2413873, for use as bioanalytical standards in clinical trials. This process includes base-catalyzed exchange and highlights the sensitivity of certain reactions to deuterium exchange, showcasing the compound's role in the precise labeling of pharmaceuticals for pharmacokinetic studies (Stuart Rozze & M. Fray, 2009).

Environmental Pollutant Analysis

• The compound is part of studies on perfluoroalkyls (PFAs) and polybrominated diphenyl ethers (PBDEs), focusing on their concentrations and phase partitioning in indoor and outdoor air. This research is crucial for understanding the environmental impact and transport mechanisms of persistent organic pollutants (M. Shoeib, T. Harner, M. Ikonomou & K. Kannan, 2004).

Chemoselective N-Acylation Reagents

• Investigations into N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides have been conducted to develop storable reagents that exhibit good chemoselectivity. This research aids in refining the specificity of chemical reactions, which is valuable for synthetic chemistry applications (K. Kondo, Erika Sekimoto, J. Nakao & Y. Murakami, 2000).

Ethylene Trimerization Catalysts

• The creation of chromium(III) complexes with heteroscorpionate ligands for the selective trimerization of ethylene to 1-hexene. This work contributes to the field of industrial chemistry by enhancing the efficiency of processes used in the production of alkenes (Jun Zhang, P. Braunstein & T. Hor, 2008).